Cas no 898447-75-1 (ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate)

• Product Name: ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate
• CAS No: 898447-75-1
• MF: C₂₂H₁₈O₇
• MW: 394.374126911163
• CID: 5483850
• Update Time: 2025-05-21

ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl {[4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl]oxy}acetate
• ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate

• Inchi： 1S/C22H18O7/c1-3-26-21(24)12-27-14-7-8-17-15(10-14)16(11-20(23)28-17)19-9-13-5-4-6-18(25-2)22(13)29-19/h4-11H,3,12H2,1-2H3
• InChI Key： RTGWUMXBXCSDAU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2C(=CC=1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate

Professional Introduction to Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate (CAS No. 898447-75-1)

Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate, a compound with the CAS number 898447-75-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural complexity of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate consists of a chromene core linked to a benzofuran moiety, both of which are well-documented for their pharmacological properties. The presence of the 7-methoxy group on the benzofuran ring and the 2-oxo group on the chromene ring introduces unique electronic and steric characteristics that can influence its interactions with biological targets. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate has shown promise in preliminary studies as a potential inhibitor of kinases and other enzymes implicated in tumor growth. Its ability to modulate these enzymatic activities could lead to the development of new anticancer therapies with improved efficacy and reduced side effects.

Moreover, the compound's structural motifs are reminiscent of natural products that have been widely used in traditional medicine. The benzofuran and chromene scaffolds are known for their bioactivity across multiple therapeutic categories, including anti-inflammatory, antimicrobial, and antiviral applications. The methoxy group on the benzofuran ring further enhances its pharmacological potential by increasing lipophilicity and metabolic stability.

The synthesis of Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the ingenuity of modern organic chemistry in creating structurally diverse molecules.

Recent studies have begun to explore the pharmacokinetic properties of Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate, aiming to optimize its bioavailability and target specificity. Computational modeling techniques have been instrumental in predicting how modifications to its structure might affect its pharmacokinetic profile. These insights are crucial for designing derivatives with enhanced therapeutic potential.

The compound's potential extends beyond oncology; it has also been investigated for its effects on neurological disorders. The chromene moiety is particularly noteworthy for its role in modulating neurotransmitter activity, making this derivative a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro assays have demonstrated its ability to interact with specific receptors involved in these conditions, suggesting a promising avenue for further research.

In conclusion, Ethyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate (CAS No. 898447-75-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable scaffold for drug discovery efforts aimed at treating cancer, neurological disorders, and other diseases. Continued research into this compound will likely uncover new therapeutic opportunities and deepen our understanding of its pharmacological mechanisms.